Cas no 479-71-0 ( )

  structure
  structure
Product Name: 
CAS No:479-71-0
MF:C19H14O
MW:258.313865184784
CID:931658
PubChem ID:287398
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(Diphenylmethylene)-2,5-cyclohexadiene-1-one
    • 4-benzhydrylidenecyclohexa-2,5-dien-1-one
    • 4-(diphenylmethylene)-2,5-cyclohexadienone
    • 4-(diphenylmethylidene)cyclohexa-2,5-dien-1-one
    • 4-Benzhydryliden-cyclohexa-2,5-dienon
    • 4-benzhydrylidenecyclohexa-2,5-diene
    • 4-benzhydrylidenecyclohexa-2,5-dienone
    • 4-benzhydrylidene-cyclohexa-2,5-dienone
    • AC1L67A7
    • AC1Q6BEL
    • AG-K-00062
    • AR-1F6951
    • CTK1D6314
    • NSC147406
    • Fuchsone
    • NSC-147406
    • DTXSID30301916
    • 479-71-0
    • 4-(diphenylmethylene)-cyclohexa-2,5-dienone
    • SCHEMBL13020966
    •  
    • Inchi: 1S/C19H14O/c20-18-13-11-17(12-14-18)19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14H
    • InChI Key: MPNBBQFKLWQJIP-UHFFFAOYSA-N
    • SMILES: O=C1C=C/C(/C=C1)=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 258.10452
  • Monoisotopic Mass: 258.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.18360
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